![molecular formula C9H9N3O3 B1487037 Ethyl 4-hydroxypyrrolo[2,1-F][1,2,4]triazine-5-carboxylate CAS No. 938192-23-5](/img/structure/B1487037.png)
Ethyl 4-hydroxypyrrolo[2,1-F][1,2,4]triazine-5-carboxylate
Overview
Description
Ethyl 4-hydroxypyrrolo[2,1-F][1,2,4]triazine-5-carboxylate (EHPT) is an organic compound that has been studied for its potential applications in scientific research. It is an aromatic heterocyclic compound and is the result of a chemical reaction between pyrrolo[2,1-F][1,2,4]triazine and ethyl bromoacetate. EHPT has been used in a variety of laboratory experiments due to its unique properties, such as its solubility in various organic solvents and its high reactivity with other compounds.
Scientific Research Applications
Synthesis and Structure Characterization
A novel compound, ethyl 4-(aziridin-1-yl)-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carboxylate , was synthesized from ethyl 3-methyl-2-cyanopyrrole-4-carboxylate through a new route including 3 step reactions with an overall yield of 43%. The structures of intermediates and the target product were characterized by various spectroscopic methods, highlighting the compound's potential for further chemical and pharmacological studies (Wan-Fen Lil, 2015).
Antiproliferative Activities
Research into novel pyrrolo[2,1-f][1,2,4]triazine derivatives has shown these compounds to possess selective inhibitory effects against human tumor cells. The introduction of varied structural moieties to the pyrrolotriazine core led to the discovery of compounds with significant antiproliferative activities, providing a foundation for the development of new antitumor agents with high efficiency and low toxicity (Yaling Zhang et al., 2018).
Novel PET Tracers for Imaging
Derivatives of ethyl 4-hydroxypyrrolo[2,1-f][1,2,4]triazine have been synthesized as potential PET tracers for imaging of p38α mitogen-activated protein kinase. The synthesis involved multiple steps from methyl crotonate and 3-amino-4-methylbenzoic acid, yielding compounds with potential application in the imaging of biological targets associated with various diseases (Min Wang, Mingzhang Gao, Q. Zheng, 2014).
Regioselective Synthesis
The regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates has been developed, showcasing a high degree of selectivity in the preparation of these compounds. This method's efficiency opens up new possibilities for the design and synthesis of triazine derivatives with specific substitution patterns for various scientific applications (T. Ohsumi, H. Neunhoeffer, 1992).
properties
IUPAC Name |
ethyl 4-oxo-3H-pyrrolo[2,1-f][1,2,4]triazine-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O3/c1-2-15-9(14)6-3-4-12-7(6)8(13)10-5-11-12/h3-5H,2H2,1H3,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYDOJMZSFWNSFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2C(=O)NC=NN2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001165633 | |
Record name | Ethyl 1,4-dihydro-4-oxopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001165633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
938192-23-5 | |
Record name | Ethyl 1,4-dihydro-4-oxopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=938192-23-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1,4-dihydro-4-oxopyrrolo[2,1-f][1,2,4]triazine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001165633 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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